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Compound of Interest

Compound Name: 1-(2-Chlorophenyl)ethanol

Cat. No.: B076255 Get Quote

Molecular Structure and NMR Assignments
1-(2-Chlorophenyl)ethanol (C₈H₉ClO) is a chiral secondary alcohol. Its structure consists of a

chlorophenyl group attached to an ethanol backbone. The presence of distinct chemical

environments for the protons and carbons in the molecule gives rise to a characteristic NMR

spectrum, which is fundamental for its identification and structural verification.
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Sample Preparation
(Dissolve in CDCl3 + TMS)

NMR Data Acquisition
(1H & 13C Spectra)

Data Processing
(FT, Phasing, Referencing)

Spectral Analysis
(Shifts, Couplings, Integrals)

Structure Elucidation
& Verification

Final Report & Data Archiving

Click to download full resolution via product page

To cite this document: BenchChem. [1H NMR and 13C NMR spectra of 1-(2-
Chlorophenyl)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076255#1h-nmr-and-13c-nmr-spectra-of-1-2-
chlorophenyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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